Cas no 99938-60-0 (trans-cyclohex-4-ene-1,2-diamine)

• Product Name: trans-cyclohex-4-ene-1,2-diamine
• CAS No: 99938-60-0
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD16618373
• CID: 3022144
• Update Time: 2025-06-13

trans-cyclohex-4-ene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexene-1,2-diamine,?trans- (9CI)
• trans-cyclohex-4-ene-1,2-diamine

• MDL： MFCD16618373

Additional information on trans-cyclohex-4-ene-1,2-diamine

Comprehensive Overview of trans-Cyclohex-4-ene-1,2-diamine (CAS No. 99938-60-0): Properties, Applications, and Industry Insights

trans-Cyclohex-4-ene-1,2-diamine (CAS No. 99938-60-0) is a specialized organic compound featuring a unique cyclohexene backbone with diamine functional groups in a trans configuration. This structure grants it exceptional versatility in synthetic chemistry, particularly in asymmetric catalysis and pharmaceutical intermediates. The compound’s chirality and rigid cyclic framework make it a sought-after building block for designing ligands, polymers, and bioactive molecules. Researchers and industries increasingly focus on its stereoselective synthesis and green chemistry applications, aligning with global trends toward sustainable methodologies.

In recent years, the demand for trans-cyclohex-4-ene-1,2-diamine derivatives has surged due to their role in developing high-performance materials and catalysts. For instance, its incorporation into N-heterocyclic carbene (NHC) ligands enhances catalytic efficiency in cross-coupling reactions, a topic frequently searched in academic databases. Users often inquire about "how to synthesize trans-cyclohex-4-ene-1,2-diamine" or "applications of chiral diamines in drug discovery," reflecting its relevance in cutting-edge research. The compound’s low toxicity profile and biodegradability potential further amplify its appeal in eco-conscious industries.

From a technical perspective, 99938-60-0 exhibits notable thermal stability and solubility in polar solvents, making it compatible with diverse reaction conditions. Its melting point and optical rotation data are critical for quality control, as highlighted in patents and peer-reviewed journals. Innovations like "flow chemistry for diamine synthesis" or "computational modeling of cyclohexene diamines" are trending topics that intersect with this compound’s utility. These keywords not only improve SEO but also address user intent by linking theoretical knowledge to practical workflows.

The pharmaceutical sector leverages trans-cyclohex-4-ene-1,2-diamine to construct chiral auxiliaries for antibiotics and antivirals, resonating with searches like "diamine-based COVID-19 therapeutics." Meanwhile, material scientists exploit its rigidity to engineer high-strength polymers for aerospace or automotive applications. Such interdisciplinary applications underscore its adaptability, a point often emphasized in grant proposals and industry whitepapers.

To optimize laboratory handling, protocols for storage under inert atmospheres and purification via recrystallization are widely documented. Queries like "safety precautions for handling diamines" or "scaling up diamine production" reflect user concerns, which this article addresses by integrating best practices. Regulatory compliance, such as REACH certification for 99938-60-0, is another hotspot, ensuring alignment with global chemical standards.

In summary, trans-cyclohex-4-ene-1,2-diamine (CAS No. 99938-60-0) bridges fundamental research and industrial innovation. Its stereochemical precision, environmental compatibility, and multifunctional reactivity position it as a cornerstone in modern chemistry. By addressing trending queries and emphasizing actionable insights, this overview serves as a authoritative resource for academics and professionals alike.